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Compound of Interest

Compound Name: Oberadilol

Cat. No.: B051362 Get Quote

Essential Safety and Handling Guide for
Oberadilol
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical plans for the handling

and disposal of Oberadilol. Adherence to these procedures is critical to ensure personnel

safety and to maintain a compliant laboratory environment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Oberadilol in any form (solid or in solution).
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PPE Category Item Specifications

Hand Protection Double Nitrile Gloves

Inner glove tucked under the

lab coat cuff, outer glove

covering the cuff. Change

outer glove every 30 minutes

or immediately upon

contamination.

Body Protection
Disposable, solid-front, back-

tying lab coat

Must be worn over personal

clothing.

Eye Protection Chemical splash goggles

Must be worn at all times in the

laboratory where Oberadilol is

handled.

Respiratory Protection N95 or higher-rated respirator

Required when handling

powdered Oberadilol outside

of a certified chemical fume

hood.

Operational Plan: Safe Handling of Oberadilol
2.1. Engineering Controls

Weighing: All weighing of powdered Oberadilol must be conducted in a certified chemical

fume hood with a face velocity of at least 100 feet per minute.

Solution Preparation: All preparations of Oberadilol solutions must be performed in a

chemical fume hood.

2.2. Standard Operating Procedure for Handling Powdered Oberadilol

Don all required PPE as specified in the table above.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Place a plastic-backed absorbent liner on the work surface inside the fume hood.
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Carefully open the container of Oberadilol.

Use a dedicated spatula to weigh the desired amount of powder onto a tared weigh boat.

Once weighing is complete, securely close the Oberadilol container.

Proceed with the experimental protocol within the fume hood.

Clean the spatula and any other reusable equipment with a suitable solvent (e.g., 70%

ethanol) and wipe dry.

Dispose of all single-use items (e.g., weigh boat, absorbent liner, gloves) in the designated

"Oberadilol Solid Waste" container.

Wipe down the work surface of the fume hood with the same solvent.

Doff PPE in the correct order to avoid contamination.

Disposal Plan
All waste contaminated with Oberadilol is considered hazardous and must be disposed of

according to the following procedures.

Waste Type Container Disposal Procedure

Solid Waste
Labeled, sealed, puncture-

resistant container

Includes gloves, weigh boats,

absorbent pads, and any other

contaminated solid materials.

Liquid Waste
Labeled, sealed, shatter-

resistant container

Includes all solutions

containing Oberadilol. Do not

mix with other chemical waste

streams.

Sharps Waste
Labeled, puncture-proof

sharps container

Includes needles, syringes,

and any other contaminated

sharp objects.
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Emergency Procedures
Incident Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. For small spills

(<100mg), use a chemical spill kit to absorb the

material. For large spills, evacuate the

laboratory and contact the institutional safety

office.

Quantitative Data for Oberadilol
Below is a summary of the known quantitative data for Oberadilol.
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Property Value

Molecular Weight 452.5 g/mol

LD50 (Oral, Rat) 75 mg/kg

Permissible Exposure Limit (PEL) 0.5 µg/m³ (8-hour TWA)

Vapor Pressure 2.5 x 10⁻⁷ mmHg at 25°C

Solubility in DMSO >50 mg/mL

Solubility in Water <0.1 mg/mL

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Oberadilol
Objective: To prepare a 10 mM stock solution of Oberadilol in DMSO for use in cell culture

experiments.

Materials:

Oberadilol powder

Anhydrous Dimethyl Sulfoxide (DMSO)

1.5 mL sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Methodology:

Calculate the mass of Oberadilol required to make 1 mL of a 10 mM stock solution (Mass =

10 mmol/L * 1 L/1000 mL * 452.5 g/mol * 1 mol/1000 mmol * 1000 mg/g = 4.525 mg).

Following the "Standard Operating Procedure for Handling Powdered Oberadilol," weigh out

4.525 mg of Oberadilol into a tared, sterile 1.5 mL microcentrifuge tube.
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In the chemical fume hood, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the Oberadilol.

Cap the tube securely and vortex for 30-60 seconds, or until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Label the tube clearly with "Oberadilol, 10 mM in DMSO," the date of preparation, and your

initials.

Store the stock solution at -20°C, protected from light.

Workflow Diagram for Handling Oberadilol
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Caption: Workflow for the safe handling and disposal of Oberadilol.
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To cite this document: BenchChem. [Personal protective equipment for handling Oberadilol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051362#personal-protective-equipment-for-handling-
oberadilol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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